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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427 Get Quote

For immediate reference, 2-Amino-5-bromobenzaldehyde should be treated as a hazardous

chemical. Disposal must be conducted through a licensed professional waste disposal service

in accordance with all applicable local, state, and federal regulations. Under no circumstances

should this chemical be disposed of down the drain or with general laboratory trash.

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-Amino-5-bromobenzaldehyde, ensuring the safety of laboratory personnel and

environmental compliance.

Hazard Identification and Safety Summary
2-Amino-5-bromobenzaldehyde is a chemical that poses several health risks.[1] It is harmful

if swallowed, comes into contact with the skin, or is inhaled.[1] It is also known to cause serious

irritation to the skin and eyes and may cause respiratory irritation.[1][2][3][4]
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Hazard Category Description GHS Pictogram Hazard Statement

Acute Toxicity, Oral
Harmful if swallowed.

[2][5]
GHS07 (Warning)[5]

H302: Harmful if

swallowed[2][5]

Skin Irritation
Causes skin irritation.

[1][2]
GHS07 (Warning)[5]

H315: Causes skin

irritation[2]

Eye Irritation
Causes serious eye

irritation.[1][2]
GHS07 (Warning)[5]

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity

May cause respiratory

irritation.[1][2][3]
GHS07 (Warning)[5]

H335: May cause

respiratory irritation[2]

Personal Protective Equipment (PPE) for Handling and
Disposal
Strict adherence to PPE protocols is mandatory when handling 2-Amino-5-
bromobenzaldehyde. All handling, including preparation for disposal, should occur within a

chemical fume hood.[1]

Protection Type Specific Equipment Reason

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.[1]

Eye/Face Protection
Safety goggles or a face

shield.[1][3]

To protect against eye irritation

from dust or splashes.[3]

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.[1]

Respiratory Protection

Use only in a chemical fume

hood.[1] If a fume hood is not

available, an approved

respirator should be used.

To avoid inhalation of harmful

dust.[1][3]
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This protocol outlines the necessary procedures for the safe collection, storage, and disposal of

2-Amino-5-bromobenzaldehyde waste.

Step 1: Waste Classification

As the waste generator, you are responsible for determining if the chemical waste is

classified as hazardous.[6]

Consult US EPA guidelines in 40 CFR Part 261.3 and your local and state regulations for

complete classification.[6] Given its hazard profile, 2-Amino-5-bromobenzaldehyde should

be managed as hazardous waste.

Step 2: Waste Collection and Segregation

Collect waste 2-Amino-5-bromobenzaldehyde in a dedicated, properly labeled, and sealed

container.

The container must be compatible with the chemical and clearly marked with "Hazardous

Waste" and the chemical name.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Step 3: Immediate Spill or Leak Cleanup

In case of a spill, evacuate the immediate area and ensure adequate ventilation.[6]

Wearing the appropriate PPE, clean up the spill immediately.[6]

For solid spills, carefully sweep or vacuum the material to avoid generating dust.[6]

Place the swept material and any contaminated cleaning supplies (e.g., paper towels,

absorbent pads) into a suitable, sealed container for disposal.[1][6]

Do not allow the material to enter drains or water courses.[1]

Step 4: Temporary Storage
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Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible substances like oxidizing agents.[1][6]

The storage area should be a designated and controlled location, such as a satellite

accumulation area.

Step 5: Final Disposal

Arrange for the pickup and disposal of the waste container through your institution's EHS

department or a licensed hazardous waste disposal contractor.[3][4]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) and accurate

information about the waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Amino-5-bromobenzaldehyde.
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Caption: Workflow for the safe disposal of 2-Amino-5-bromobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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